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Compound of Interest

Morpholinyl
Compound Name: )
mercaptobenzothiazole

cat. No.: B1258218

Comparative Analysis of Morpholinyl
Mercaptobenzothiazole as a Corrosion Inhibitor

A detailed guide for researchers and industry professionals on the performance, mechanism,
and comparative efficacy of Morpholinyl Mercaptobenzothiazole and its derivatives as
corrosion inhibitors for various metals.

Introduction

Corrosion remains a critical challenge across numerous industries, leading to significant
economic losses and safety concerns. The use of organic corrosion inhibitors is a widely
adopted strategy to mitigate the degradation of metallic materials. Among these, Morpholinyl
Mercaptobenzothiazole and its derivatives have emerged as a promising class of inhibitors
due to their high efficiency and versatile applications. This guide provides an objective
comparison of the performance of Morpholinyl Mercaptobenzothiazole-related compounds
with other established corrosion inhibitors, supported by experimental data and detailed
methodologies.

Performance Evaluation of Morpholinyl
Mercaptobenzothiazole Derivatives
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Recent studies have demonstrated the significant corrosion inhibition capabilities of various
morpholine derivatives on different steel alloys. The inhibition efficiency is largely attributed to
the presence of nitrogen, oxygen, and sulfur atoms in the molecular structure, which facilitate
strong adsorption onto the metal surface, forming a protective barrier against corrosive agents.

Quantitative Data Summary

The following tables summarize the corrosion inhibition performance of several morpholine
derivatives from potentiodynamic polarization and electrochemical impedance spectroscopy
(EIS) studies.

Table 1: Potentiodynamic Polarization Data for Morpholine Derivatives on Steel
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Inhibitor

Metal

Corrosive
Medium

Concentr
ation

(ppm)

Corrosio
n Current
Density
(MAlcm?)

Inhibition
. Referenc
Efficiency

(%)

Blank

N80 Steel

1.0 M HCI

1860

- [1]

3-
morpholino
-1-
phenylprop
an-1-one
(MPO)

N80 Steel

1.0 M HCI

300

182.28

90.2 [1]

3-
morpholin-
1-phenyl-3-
(pyridin-4-
yl)propane-
1-one
(MPPO)

N80 Steel

1.0 M HCI

300

160.04

91.4 [1]

Blank

Mild Steel

1M HCI

3-Chloro-4-
morpholin-
4-yl-1,2,5-
thiadiazole
(CMTD)

Mild Steel

1M HCI

500
(approx.)

96.8

Table 2: Electrochemical Impedance Spectroscopy (EIS) Data for Morpholine Derivatives on
Steel
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Comparative Analysis with Other Corrosion
Inhibitors

To contextualize the performance of Morpholinyl Mercaptobenzothiazole derivatives, a

comparison with established inhibitors such as 2-Mercaptobenzothiazole (MBT), Sodium

Dihydrogen Phosphate (NaH2PQOa4), and Benzotriazole (BTA) is presented.

Table 3: Comparative Corrosion Inhibition Efficiencies
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o Corrosive Inhibition
Inhibitor Metal . o Reference
Medium Efficiency (%)

2-
Mercaptobenzoth  API 5L X42 Steel 3.5 wt% NaCl >90 [2]
iazole (MBT)
NaH2POa4 API 5L X42 Steel 3.5 wit% NaCl <90 [2]
MBT + NaH2POa

o AP| 5L X42 Steel 3.5 wt% NaCl >90 [2]
(Synergistic)
Benzotriazole )

Copper 3.5 wt% NacCl High

(BTA)
2-
Mercaptobenzoth
) Copper 3.5 wt% NacCl 90.7
iazole (MBT) +
BTA

The data suggests that Morpholinyl Mercaptobenzothiazole derivatives exhibit high inhibition
efficiencies, comparable to and in some cases exceeding that of the parent compound, 2-
Mercaptobenzothiazole. The synergistic effect observed when MBT is combined with other
inhibitors like NaH2POa highlights the potential for formulating advanced corrosion protection
systems.

Mechanism of Corrosion Inhibition

The primary mechanism by which Morpholinyl Mercaptobenzothiazole and its derivatives
inhibit corrosion is through adsorption onto the metal surface, forming a protective film. This
process involves both physical and chemical interactions. The heteroatoms (N, O, S) in the
morpholine and benzothiazole rings act as active centers for adsorption.

The proposed mechanism involves the following steps:
o Diffusion: The inhibitor molecules diffuse from the bulk solution to the metal surface.

o Adsorption: The molecules adsorb onto the metal surface. This can be physisorption,
involving electrostatic interactions, or chemisorption, involving the formation of coordinate
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bonds between the heteroatoms and the vacant d-orbitals of the metal atoms.

o Film Formation: The adsorbed inhibitor molecules form a dense, protective film that acts as a
barrier, isolating the metal from the corrosive environment. This film impedes both the anodic
(metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.
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Caption: Corrosion inhibition workflow of Morpholinyl Mercaptobenzothiazole.

Experimental Protocols
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The evaluation of corrosion inhibitors relies on standardized and well-defined experimental
procedures. The following are detailed methodologies for the key experiments cited in this
guide.

Weight Loss Method (Gravimetric)

This is a simple and widely used method to determine the average corrosion rate.
Procedure based on ASTM G31:

e Specimen Preparation: Metal coupons of known dimensions and surface area are cleaned,
degreased, dried, and weighed accurately.

» Immersion: The weighed coupons are immersed in the corrosive solution with and without
the inhibitor for a specified period at a constant temperature.

» Cleaning: After the immersion period, the coupons are removed, cleaned to remove
corrosion products according to ASTM G1 procedures, dried, and re-weighed.

 Calculation: The weight loss is used to calculate the corrosion rate (CR) and the inhibition
efficiency (IE%).

o Corrosion Rate (mm/year) = (K x W)/ (Ax T x D)

K = constant (8.76 x 10%)

W = weight loss in grams

A = area in cm?

T = time of exposure in hours

D = density of the metal in g/cm3
o Inhibition Efficiency (%) = [(CR_blank - CR_inh) / CR_blank] x 100
» CR_blank = Corrosion rate in the absence of inhibitor

» CR_inh = Corrosion rate in the presence of inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Validation of the corrosion inhibition efficiency of
"Morpholinyl mercaptobenzothiazole"]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1258218#validation-of-the-corrosion-inhibition-
efficiency-of-morpholinyl-mercaptobenzothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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